6-bromo-1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• IUPAC Name: 6-bromo-1,3-dimethyl-2-oxobenzimidazole-5-carboxylic acid
• InChI: InChI=1S/C10H9BrN2O3/c1-12-7-3-5(9(14)15)6(11)4-8(7)13(2)10(12)16/h3-4H,1-2H3,(H,14,15)
• InChI Key: YNAQNTHJEWGXBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C(=C2)C(=O)O)Br)N(C1=O)C
• Molecular Formula: C10H9BrN2O3
• Molecular Weight: 285.09 g/mol

Description

The compound “6-bromo-1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of this compound includes two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

The compound is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, i.e., it shows both acidic and basic properties.

Scientific Research Applications

Pharmaceutical Research

This compound is structurally related to imidazole-based derivatives, which are known for their wide range of pharmacological activities. It can serve as a precursor in the synthesis of potential therapeutic agents. .

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in drug development. Given its broad range of chemical and biological properties, it could be a valuable synthon in the development of new drugs.